Cas no 1261828-30-1 (3-(2-fluoro-6-methylphenyl)propanal)

• Product Name: 3-(2-fluoro-6-methylphenyl)propanal
• CAS No: 1261828-30-1
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5008930
• PubChem ID: 129918283
• Update Time: 2025-10-24

3-(2-fluoro-6-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Fluoro-6'-methylphenyl)propionaldehyde
• 3-(2-fluoro-6-methylphenyl)propanal

• Inchi： 1S/C10H11FO/c1-8-4-2-6-10(11)9(8)5-3-7-12/h2,4,6-7H,3,5H2,1H3
• InChI Key： AEBIAZWAHXFFQW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Additional information on 3-(2-fluoro-6-methylphenyl)propanal

Exploring the Versatile Applications of 3-(2-fluoro-6-methylphenyl)propanal (CAS No. 1261828-30-1) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 3-(2-fluoro-6-methylphenyl)propanal (CAS No. 1261828-30-1) has emerged as a compound of significant interest. This fluorinated aromatic aldehyde derivative combines unique structural features with versatile reactivity, making it valuable for various synthetic applications. With growing interest in fluorinated building blocks for pharmaceutical and materials science, understanding this compound's properties and potential has become increasingly important.

The molecular structure of 3-(2-fluoro-6-methylphenyl)propanal features both fluorine substitution and an aldehyde functional group, offering multiple sites for chemical modification. This dual functionality explains why researchers frequently search for "synthesis methods for fluorinated aldehydes" and "applications of 3-arylpropanal derivatives." The compound's balanced lipophilicity and electronic properties make it particularly interesting for medicinal chemistry applications, where such characteristics often correlate with improved bioavailability.

Recent trends in chemical research highlight increasing demand for fluorine-containing intermediates, with 3-(2-fluoro-6-methylphenyl)propanal serving as a prime example. The pharmaceutical industry's focus on "fluorine in drug design" has driven interest in this compound, as evidenced by search queries like "fluoro-methylphenyl compounds in drug discovery." Approximately 20-25% of modern pharmaceuticals contain fluorine atoms, underscoring the importance of such building blocks in contemporary drug development.

The synthetic utility of CAS 1261828-30-1 extends beyond pharmaceuticals. Materials scientists exploring "fluorinated aromatic polymers" or "specialty aldehydes for coatings" frequently investigate similar compounds. The 2-fluoro-6-methyl substitution pattern offers steric and electronic effects that can influence polymerization processes or material properties. This explains the growing number of patents referencing fluoromethylphenyl derivatives in advanced material applications.

From a chemical reactivity perspective, 3-(2-fluoro-6-methylphenyl)propanal participates in numerous transformations. The aldehyde group undergoes typical carbonyl reactions while the aryl fluoride moiety can participate in various coupling reactions. Laboratory searches often include terms like "reactions of fluorinated benzaldehydes" or "cross-coupling with fluoroarenes," reflecting the compound's synthetic versatility. These properties make it valuable for constructing complex molecular architectures.

The stability profile of 3-(2-fluoro-6-methylphenyl)propanal makes it particularly useful for multi-step syntheses. Unlike some reactive aldehydes, this compound maintains integrity under various conditions, explaining search queries about "stable fluorinated aldehydes." This characteristic, combined with its manageable volatility, contributes to its growing popularity as a chemical intermediate in both academic and industrial settings.

Analytical characterization of CAS 1261828-30-1 reveals distinct spectral features that facilitate its identification. The fluorine NMR signal and aldehyde proton peak provide clear markers, as researchers investigating "NMR of fluorinated aromatics" often discover. These analytical features, combined with modern hyphenated techniques like LC-MS, ensure reliable quality control in production and research applications.

Environmental and safety considerations for 3-(2-fluoro-6-methylphenyl)propanal follow standard protocols for fluorinated organic compounds. While not classified as highly hazardous, proper handling procedures are essential, as indicated by searches for "safety of aromatic fluorides." The compound's environmental persistence is moderate, with degradation studies showing reasonable breakdown under appropriate conditions.

The commercial availability of 1261828-30-1 has increased significantly in recent years, reflecting growing demand. Suppliers often highlight its purity grades and packaging options in response to queries about "source fluorinated chemical intermediates." Current market analysis suggests steady growth for such specialty fluorochemicals, particularly in regions with strong pharmaceutical and materials science sectors.

Future research directions for 3-(2-fluoro-6-methylphenyl)propanal likely include expanded applications in asymmetric synthesis and catalysis. Emerging search terms like "chiral fluorinated aldehydes" and "organocatalysis with fluoroarenes" suggest these developing areas of interest. As synthetic methodologies advance, the compound's role in creating complex, fluorine-containing architectures will probably expand further.

In conclusion, 3-(2-fluoro-6-methylphenyl)propanal (CAS No. 1261828-30-1) represents a valuable addition to the chemist's toolbox. Its combination of fluorine substitution and aldehyde functionality creates numerous possibilities for synthetic applications. As interest in fluorinated compounds continues to grow across multiple scientific disciplines, this compound's importance will likely increase, making it a subject worthy of continued research and development attention.